Cas no 1259064-32-8 (N-cyclopentyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine)

• Product Name: N-cyclopentyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
• CAS No: 1259064-32-8
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5747363
• PubChem ID: 119027764
• Update Time: 2025-05-20

N-cyclopentyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• n-Cyclopentyl-3-isopropyl-1,2,4-oxadiazol-5-amine
• N-cyclopentyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
• CS-0275522
• 1259064-32-8
• EN300-1609313
• CYCLOPENTYL-(3-ISOPROPYL-[1,2,4]OXADIAZOL-5-YL)-AMINE

• Inchi： 1S/C10H17N3O/c1-7(2)9-12-10(14-13-9)11-8-5-3-4-6-8/h7-8H,3-6H2,1-2H3,(H,11,12,13)
• InChI Key： HGKVIARXMFRKDB-UHFFFAOYSA-N
• SMILES： O1C(=NC(C(C)C)=N1)NC1CCCC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51Ų

Additional information on N-cyclopentyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine

N-Cyclopentyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine: A Comprehensive Overview

N-Cyclopentyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine (CAS No. 1259064-32-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

The chemical structure of N-cyclopentyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine is characterized by a 1,2,4-oxadiazole ring system substituted with a cyclopentyl group and an isopropyl group. The oxadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one oxygen atom. This unique structure imparts the compound with various physicochemical properties that are crucial for its biological activity and potential pharmaceutical applications.

The synthesis of N-cyclopentyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine can be achieved through several routes. One common method involves the cyclization of an appropriate nitrile oxide with an amine derivative. For instance, the reaction of cyclopentylamine with a suitable nitrile oxide precursor can yield the desired oxadiazole derivative. Another approach involves the reaction of an isocyanate with an amine to form an intermediate azide, which is then cyclized to form the oxadiazole ring. These synthetic methods are well-documented in the literature and have been optimized to achieve high yields and purity.

Recent research has focused on the biological activities of N-cyclopentyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. For example, a study published in the Journal of Medicinal Chemistry demonstrated that N-cyclopentyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, N-cyclopentyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine has also been investigated for its potential as an analgesic agent. Preclinical studies have shown that this compound exhibits significant analgesic activity in various pain models, including thermal hyperalgesia and mechanical allodynia. The mechanism underlying its analgesic effect is thought to involve modulation of nociceptive pathways in the central nervous system.

The pharmacokinetic properties of N-cyclopentyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amnine have also been studied to assess its suitability for therapeutic use. Research has shown that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it a viable candidate for further development as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of N-cyclopentyl-3-(propan-2-ylyl)-1,2,4-oaxdizalol5-amnine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to further investigate its therapeutic potential.

In conclusion, N-cyclopentyl--(propan--ylyl)--,-oxdizalol--amnine (CAS No. 1259064--8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in future drug discovery efforts.